Cas no 147951-36-8 (1,3,5-Tris[4-(diphenylamino)phenyl]benzene)

• Product Name: 1,3,5-Tris[4-(diphenylamino)phenyl]benzene
• CAS No: 147951-36-8
• MF: C₆₀H₄₅N₃
• MW: 808.019414663315
• MDL: MFCD30721946
• CID: 2953011
• PubChem ID: 354334384
• Update Time: 2025-11-02

1,3,5-Tris[4-(diphenylamino)phenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris[4-(diphenylamino)phenyl]benzene
• 4-[3,5-bis[4-(N-phenylanilino)phenyl]phenyl]-N,N-diphenylaniline
• 5'-(4-(diphenylamino)phenyl)-N4,N4,N4'',N4''-tetraphenyl-[1,1':3',1''-terphenyl]-4,4''-diamine
• T3436
• MFCD30721946
• SCHEMBL1322242
• 1,3,5-tris(4-(diphenylamino)-phenyl)benzene
• XFA95136
• T71799
• 3',5'-bis[4-(diphenylamino)phenyl]-N,N-diphenyl-[1,1'-biphenyl]-4-amine
• 1,3,5-tris[4(diphenylamino)phenyl] benzene
• AKOS037647743
• YSZC3678
• 147951-36-8
• [1,1':3',1''-Terphenyl]-4,4''-diamine, 5'-[4-(diphenylamino)phenyl]-N4,N4,N4'',N4''-tetraphenyl-
• AS-74630

• MDL： MFCD30721946
• Inchi： 1S/C60H45N3/c1-7-19-52(20-8-1)61(53-21-9-2-10-22-53)58-37-31-46(32-38-58)49-43-50(47-33-39-59(40-34-47)62(54-23-11-3-12-24-54)55-25-13-4-14-26-55)45-51(44-49)48-35-41-60(42-36-48)63(56-27-15-5-16-28-56)57-29-17-6-18-30-57/h1-45H
• InChI Key： XVMUGTFNHXHZIP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC=CC=2)C=C(C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 807.361348448g/mol
• Monoisotopic Mass: 807.361348448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 63
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7
• XLogP3: 16.5

Experimental Properties

• λmax: 341(CHCl3)(lit.)

Additional information on 1,3,5-Tris[4-(diphenylamino)phenyl]benzene

1,3,5-Tris[4-(diphenylamino)phenyl]benzene (CAS No. 147951-36-8): A High-Performance Organic Semiconductor Material

1,3,5-Tris[4-(diphenylamino)phenyl]benzene (CAS No. 147951-36-8), often abbreviated as TDPB, is a star-shaped organic semiconductor material that has garnered significant attention in advanced optoelectronic applications. This triphenylamine derivative exhibits exceptional hole-transport properties, making it particularly valuable in OLED devices, organic photovoltaics, and flexible electronics.

The molecular structure of 1,3,5-Tris[4-(diphenylamino)phenyl]benzene features a central benzene core symmetrically substituted with three diphenylamino groups through phenyl linkers. This unique architecture contributes to its excellent thermal stability (with decomposition temperatures exceeding 400°C) and remarkable amorphous film-forming ability, which are crucial for solution-processable organic electronics.

Recent advancements in organic light-emitting diodes (OLEDs) have highlighted the importance of high-efficiency hole transport materials like TDPB. Its high triplet energy level (approximately 2.7 eV) makes it particularly suitable for use in phosphorescent OLEDs, where it can effectively prevent exciton quenching at the interface. The compound's high glass transition temperature (Tg > 100°C) ensures device stability under operational conditions.

In the field of organic photovoltaics (OPVs), 1,3,5-Tris[4-(diphenylamino)phenyl]benzene serves as an excellent hole transport layer (HTL) material. Its high hole mobility (reported values range from 10^-4 to 10^-3 cm²/V·s) significantly improves charge collection efficiency in solar cells. Researchers are particularly interested in its application in perovskite solar cells, where it helps achieve power conversion efficiencies exceeding 20%.

The synthesis of TDPB typically involves Buchwald-Hartwig amination reactions between appropriate halogenated precursors and diphenylamine derivatives. Modern synthetic approaches focus on developing more efficient catalytic systems to improve yields and reduce production costs, which is crucial for commercial applications in printed electronics and large-area displays.

From a commercial perspective, the market for organic semiconductor materials like 1,3,5-Tris[4-(diphenylamino)phenyl]benzene is experiencing rapid growth, driven by increasing demand for flexible displays and wearable electronics. Major electronic manufacturers are investing heavily in OLED technology, creating significant opportunities for high-performance materials. The compound is currently available from several specialty chemical suppliers, with prices varying based on purity levels (typically 97-99.9%).

Environmental considerations are becoming increasingly important in material development. TDPB shows advantages in this regard as it enables the production of energy-efficient devices with potentially lower environmental impact compared to conventional inorganic semiconductors. Research is ongoing to develop even more sustainable synthetic routes and to evaluate the compound's life cycle assessment.

Future research directions for 1,3,5-Tris[4-(diphenylamino)phenyl]benzene include exploring its potential in emerging technologies like organic spintronics and bioelectronic sensors. The compound's redox-active properties make it particularly interesting for memory devices and neuromorphic computing applications. Additionally, scientists are investigating modified versions of TDPB with tailored energy levels for specific device requirements.

For researchers working with 1,3,5-Tris[4-(diphenylamino)phenyl]benzene, proper handling includes storage under inert atmosphere to prevent oxidation, and dissolution typically requires aromatic solvents like toluene or chlorobenzene. Characterization techniques such as cyclic voltammetry, UV-Vis spectroscopy, and thermogravimetric analysis are essential for evaluating its electronic and thermal properties.

The development of TDPB represents an important milestone in organic electronics, demonstrating how molecular design can yield materials with tailored optoelectronic properties. As the demand for flexible and lightweight electronic devices continues to grow, compounds like 1,3,5-Tris[4-(diphenylamino)phenyl]benzene will play increasingly vital roles in enabling next-generation technologies that combine high performance with environmental sustainability.